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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Rubidium-85 (⁸⁵Rb) Bose-Einstein Condensates (BECs). The focus is on practical strategies

to reduce inelastic collision losses, a critical challenge in achieving and manipulating stable

⁸⁵Rb BECs.

Frequently Asked Questions (FAQs)
Q1: Why is my ⁸⁵Rb atom number decaying so rapidly, preventing BEC formation?

A1: Rapid atom loss in ⁸⁵Rb is primarily due to its large, negative background s-wave scattering

length (a ≈ -443 a₀), which leads to attractive interactions and a high rate of inelastic three-

body recombination.[1][2] This process, where three atoms collide and are ejected from the

trap, is the dominant loss mechanism. To counteract this, it is essential to use a Feshbach

resonance to tune the scattering length to a positive value, inducing repulsive interactions that

stabilize the condensate.[1][2]

Q2: What is a Feshbach resonance and why is it crucial for ⁸⁵Rb BECs?

A2: A Feshbach resonance is a magnetically tunable scattering resonance that allows for

precise control over the interaction strength between atoms.[3][4] By applying an external

magnetic field, the scattering length can be varied over a wide range, even changing its sign
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from attractive (negative) to repulsive (positive).[3] For ⁸⁵Rb, with its inherent attractive

interactions, tuning the scattering length to a positive value via a Feshbach resonance is a

prerequisite for creating a stable BEC.[1][2] The most commonly utilized resonance for this

purpose is a broad s-wave Feshbach resonance located at approximately 155 G.[1][2]

Q3: How can I be sure I am on the correct side of the Feshbach resonance (i.e., positive

scattering length)?

A3: Verifying the sign of the scattering length can be done through several methods:

Expansion Imaging: A BEC with a positive scattering length (repulsive interactions) will

expand when released from the trap. Conversely, a condensate with a negative scattering

length (attractive interactions) will contract and may collapse.

Radio-Frequency (RF) Spectroscopy: The interaction energy of the condensate, which

depends on the scattering length, can be measured using RF spectroscopy. A shift in the

spectral line can indicate the sign and magnitude of the interaction energy.

Three-Body Loss Rate: The rate of three-body recombination is highly dependent on the

scattering length. By measuring the atom loss rate at different magnetic fields around the

resonance, you can map out the scattering length dependence and identify the region of

positive scattering length, which generally corresponds to lower three-body loss rates away

from the resonance peak.

Q4: My BEC atom number is fluctuating between experimental runs. What are the likely

causes?

A4: Fluctuations in the final BEC atom number can stem from several sources:

Initial Atom Number and Temperature: Instabilities in the loading of the magneto-optical trap

(MOT) or variations in the initial temperature before evaporative cooling can propagate to the

final BEC atom number.

Magnetic Field Instability: Small drifts or noise in the magnetic field used to tune the

Feshbach resonance can cause significant changes in the scattering length, affecting the

efficiency of evaporative cooling and the stability of the final condensate.
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Laser Intensity and Pointing Stability: Fluctuations in the power or pointing of the optical

dipole trap lasers can lead to variations in the trap depth and frequencies, altering the

evaporative cooling trajectory.

Timing Jitter: Inconsistent timing in the experimental sequence, particularly during the

evaporative cooling ramp, can lead to different final conditions.

Troubleshooting Guides
Issue 1: Rapid Atom Loss During Evaporative Cooling
Symptoms:

A sharp decrease in the number of trapped atoms as the optical trap depth is lowered.

Inability to reach the phase-space density required for condensation.

Possible Causes and Solutions:

Cause Solution

Incorrect Magnetic Field: The magnetic field is

not set to a value that provides a sufficiently

positive scattering length.

Action: Calibrate the magnetic field carefully

using a known Feshbach resonance. Perform a

loss spectroscopy experiment around the target

resonance to identify the optimal magnetic field

for evaporation (see Experimental Protocol 2).

High Three-Body Recombination: The atomic

density is too high for the given scattering

length, leading to excessive three-body loss.

Action: Start evaporative cooling at a lower

initial density. Adjust the magnetic field to a

region with a smaller (but still positive)

scattering length to reduce the three-body loss

rate. The three-body loss coefficient, K₃, is

highly dependent on the scattering length.

Off-Resonant Light Scattering: Heating from the

optical trapping lasers.

Action: Ensure the trapping laser is far-detuned

from any atomic resonances. Use high-quality

laser sources with low intensity noise.

Issue 2: BEC Collapses or is Unstable
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Symptoms:

The BEC is observed to suddenly disappear.

The number of atoms in the BEC is small and does not persist.

Possible Causes and Solutions:

Cause Solution

Negative Scattering Length: The magnetic field

has drifted to a value corresponding to an

attractive interaction.

Action: Re-calibrate the magnetic field.

Implement active magnetic field stabilization to

minimize drifts.

Modulational Instability: For large positive

scattering lengths and high densities, the

condensate can become dynamically unstable.

Action: Reduce the scattering length by

adjusting the magnetic field. Lower the peak

density of the condensate by reducing the trap

confinement.

Presence of Narrow Lossy Feshbach

Resonances: The magnetic field may be

inadvertently tuned to a narrow, uncharacterized

Feshbach resonance that enhances inelastic

losses.

Action: Perform a high-resolution loss

spectroscopy scan around the operating

magnetic field to identify and avoid any narrow

loss features.

Data Presentation
Table 1: Key Feshbach Resonances in ⁸⁵Rb
The following table summarizes experimentally confirmed Feshbach resonances in ⁸⁵Rb, which

are crucial for controlling collisional properties.[5][6]
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Atomic State Magnetic Field (G) Width (G) Resonance Type

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
155.041(18) 10.71(2) s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
219.9(1) 0.28(6) s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
258.9 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
265.8 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
288.7 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
312.3 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
370.4 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
403.4 - s-wave

|F=2, m_F=+2⟩ +

|F=2, m_F=+2⟩
412.3 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
268.6 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
277.6 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
319.4 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
345.5 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
368.8 - s-wave
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|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
381.1 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
404.0 - s-wave

|F=2, m_F=-2⟩ + |F=2,

m_F=-2⟩
409.8 - s-wave

|F=2, m_F=+2⟩ +

|F=3, m_F=+3⟩
28.3 - s-wave

Note: The absence of a width value indicates a narrow resonance where the width has not

been precisely measured.

Table 2: Three-Body Loss Coefficient (K₃) near the 155 G
Feshbach Resonance
The three-body loss coefficient, K₃, is a critical parameter for understanding and modeling atom

loss. Its value is highly dependent on the scattering length, 'a'.

Scattering Length (a/a₀) Approximate K₃ (cm⁶/s)

-8.4 ≤ 5 x 10⁻²⁹

+89.1 -

Note: Precise values of K₃ as a function of scattering length are complex to measure and

calculate. The provided values offer guidance for understanding the magnitude of three-body

losses.[7]

Experimental Protocols
Protocol 1: Magnetic Field Calibration using a Feshbach
Resonance
Objective: To accurately calibrate the relationship between the current supplied to the

Feshbach coils and the magnetic field experienced by the atoms.
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Methodology:

Prepare a cold, trapped sample of ⁸⁵Rb atoms in the desired hyperfine state (e.g., |F=2,

m_F=-2⟩).

Choose a known, relatively narrow Feshbach resonance from Table 1 for calibration.

Scan the current to the Feshbach coils in small increments across the expected resonance

value.

At each current step, hold the atoms in the trap for a fixed duration (e.g., 100-500 ms) to

allow for inelastic losses to occur.

After the hold time, release the atoms from the trap and measure the remaining atom

number using absorption imaging.

Plot the remaining atom number as a function of the coil current. The current value

corresponding to the minimum atom number is the location of the Feshbach resonance.

By comparing the measured current value to the known magnetic field of the resonance, a

calibration factor (G/A) can be determined.

For higher precision, this can be repeated with RF or microwave spectroscopy to measure

the Zeeman splitting of atomic energy levels at a given coil current.

Protocol 2: Feshbach Resonance Loss Spectroscopy
Objective: To identify the locations of Feshbach resonances by observing enhanced atom loss.

Methodology:

Prepare a cold sample of ⁸⁵Rb atoms in an optical dipole trap.

Ramp the magnetic field to a starting value for the scan.

Allow the magnetic field to stabilize.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hold the atoms at this magnetic field for a fixed time to allow for collisions and potential

losses.

Measure the number of remaining atoms.

Repeat this process for a range of magnetic field values.

Plot the remaining atom number versus the magnetic field. A dip in the atom number

indicates a Feshbach resonance where inelastic losses are enhanced.

Visualizations
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1. Atom Cloud Preparation

2. Interaction Control

3. Evaporative Cooling

4. Analysis

Magneto-Optical Trap (MOT)
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Lower ODT Depth
(Forced Evaporation)
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Click to download full resolution via product page

Caption: Experimental workflow for creating a Rubidium-85 BEC.
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Potential Causes Solutions

High Atom Loss
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(Negative Scattering Length)

High Three-Body
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Caption: Troubleshooting logic for high atom loss in ⁸⁵Rb BEC experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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